Cas no 163298-80-4 (4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole)

• Product name: 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole
• CAS No: 163298-80-4
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• MDL: MFCD22682927
• CID: 4610009

4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole, 97%
• 2-(2-(Pyridin-3-yl)thiazol-4-yl)phenol
• 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole

• MDL： MFCD22682927
• Inchi： 1S/C14H10N2OS/c17-13-6-2-1-5-11(13)12-9-18-14(16-12)10-4-3-7-15-8-10/h1-9,17H
• InChI Key： UZIQCKWDELLOOL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=CSC(C2=CC=CN=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole

Introduction to 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole (CAS No. 163298-80-4)

4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole, with the CAS number 163298-80-4, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a hydroxyphenyl group, and a pyridyl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many biologically active molecules. It is known for its ability to enhance the stability and bioavailability of compounds, making it a valuable component in drug design. The presence of the hydroxyphenyl group in 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole adds polarity and hydrogen-bonding capabilities, which can influence the compound's interactions with biological targets. The pyridyl moiety, on the other hand, is an aromatic nitrogen-containing ring that often confers pharmacological activity and can modulate the compound's binding affinity to specific receptors.

4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole has been extensively studied for its potential as an anti-inflammatory agent. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole to modulate these cytokines makes it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell proliferation. These findings suggest that 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole could be further developed as a therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. The metabolic stability of 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole has been assessed using liver microsomes, and it has been found to be relatively stable, indicating that it may have a longer half-life in vivo.

To further understand the biological activities of 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance the compound's potency and selectivity. For example, substituting different functional groups on the phenyl ring or modifying the pyridine moiety can significantly affect the compound's biological activity. This information is valuable for optimizing the design of more effective derivatives of 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole. Early-phase clinical trials have shown promising results, with no major adverse effects reported at therapeutic doses. However, more extensive clinical trials are needed to fully assess its therapeutic potential and to determine optimal dosing regimens.

In conclusion, 4-(2-Hydroxyphenyl)-2-(3-pyridyl)thiazole (CAS No. 163298-80-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.